2-Bromo-4-(2,3-difluorophenyl)-1,3-thiazole

• Molecular Formula: C9H4BrF2NS
• Molecular Weight: 276.10 g/mol
• IUPAC Name: 2-bromo-4-(2,3-difluorophenyl)-1,3-thiazole
• InChI: InChI=1S/C9H4BrF2NS/c10-9-13-7(4-14-9)5-2-1-3-6(11)8(5)12/h1-4H
• InChI Key: HDKKAHWHPGSHJH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)F)C2=CSC(=N2)Br

Description

2-Bromo-4-(2,3-difluorophenyl)-1,3-thiazole is a useful research compound. Its molecular formula is C9H4BrF2NS and its molecular weight is 276.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A 25% hydrogen bromide/acetic acid (40 ml) solution was added to a solution of 2-(2,3-difluorophenyl)-2-oxoethyl thiocyanate (5.67 g, 26.6 mmol) in acetic acid (40 ml), and the mixture was stirred at 130° C. for 2 hours and at room temperature for 1 hour. Water was poured to the reaction mixture, and crystals were collected by filtration and washed with water to give 6.74 g (91.8%) of the desired product as a solid.